Cas no 2137026-68-5 ((1r,3r)-1-(3,4-dimethylphenyl)-3-fluorocyclobutylmethanamine)

• Product Name: (1r,3r)-1-(3,4-dimethylphenyl)-3-fluorocyclobutylmethanamine
• CAS No: 2137026-68-5
• MF: C₁₃H₁₈FN
• MW: 207.287127017975
• CID: 6323488
• PubChem ID: 165956190
• Update Time: 2025-05-30

(1r,3r)-1-(3,4-dimethylphenyl)-3-fluorocyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• (1r,3r)-1-(3,4-dimethylphenyl)-3-fluorocyclobutylmethanamine
• EN300-1129355
• [(1r,3r)-1-(3,4-dimethylphenyl)-3-fluorocyclobutyl]methanamine
• 2137026-68-5

• Inchi： 1S/C13H18FN/c1-9-3-4-11(5-10(9)2)13(8-15)6-12(14)7-13/h3-5,12H,6-8,15H2,1-2H3
• InChI Key： HVYPUMKMHOOXNJ-UHFFFAOYSA-N
• SMILES： FC1CC(C2C=CC(C)=C(C)C=2)(CN)C1

Computed Properties

• Exact Mass: 207.142327740g/mol
• Monoisotopic Mass: 207.142327740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on (1r,3r)-1-(3,4-dimethylphenyl)-3-fluorocyclobutylmethanamine

(1R,3R)-1-(3,4-Dimethylphenyl)-3-Fluorocyclobutylmethanamine: A Comprehensive Overview

The compound with CAS No. 2137026-68-5, known as (1R,3R)-1-(3,4-dimethylphenyl)-3-fluorocyclobutylmethanamine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique stereochemistry and structural complexity, which contribute to its potential applications in drug discovery and development.

Cyclobutane rings are known for their strained geometry, which often imparts interesting chemical and biological properties to molecules. In the case of (1R,3R)-1-(3,4-dimethylphenyl)-3-fluorocyclobutylmethanamine, the cyclobutane ring is substituted with a fluorine atom at position 3 and a methanamine group at position 1. Additionally, the phenyl ring attached to position 1 is further substituted with two methyl groups at positions 3 and 4. This substitution pattern not only enhances the molecule's stability but also introduces electronic effects that can influence its interactions with biological targets.

Recent studies have highlighted the importance of stereochemistry in drug design. The (1R,3R) configuration of this compound plays a crucial role in determining its pharmacokinetic properties and biological activity. Researchers have employed advanced computational methods to model the interactions of this compound with various protein targets, revealing potential applications in the treatment of neurological disorders and cancer.

The synthesis of (1R,3R)-1-(3,4-dimethylphenyl)-3-fluorocyclobutylmethanamine involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the formation of the cyclobutane ring through [2+2] cycloaddition reactions and subsequent functionalization to introduce the methanamine group. The use of chiral auxiliaries has been instrumental in achieving high enantiomeric excess during the synthesis process.

In terms of biological activity, this compound has shown promising results in preclinical studies. It exhibits selective inhibition of certain kinases involved in cell signaling pathways, making it a potential candidate for targeted therapies. Furthermore, its ability to penetrate cellular membranes efficiently suggests favorable pharmacokinetic properties.

Recent advancements in medicinal chemistry have emphasized the importance of long-tail keywords such as cyclobutane-containing drugs and stereoselective synthesis in optimizing drug candidates. By leveraging these concepts, researchers can develop molecules with enhanced efficacy and reduced side effects.

In conclusion, (1R,3R)-1-(3,4-dimethylphenyl)-3-fluorocyclobutylmethanamine represents a cutting-edge example of how structural complexity and stereochemistry can be harnessed to create innovative therapeutic agents. As research continues to uncover its full potential, this compound stands at the forefront of modern drug discovery efforts.